Cas no 2034314-17-3 (3-[1-(2-fluorobenzoyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione)

• Product Name: 3-[1-(2-fluorobenzoyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione
• CAS No: 2034314-17-3
• MF: C₁₄H₁₃FN₂O₄
• MW: 292.262427091599
• CID: 5551692
• Update Time: 2025-10-30

3-[1-(2-fluorobenzoyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2-fluorobenzoyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione

• Inchi： 1S/C14H13FN2O4/c15-11-4-2-1-3-10(11)13(19)16-6-5-9(7-16)17-12(18)8-21-14(17)20/h1-4,9H,5-8H2
• InChI Key： CRRVLVLRYLRBRZ-UHFFFAOYSA-N
• SMILES： O1CC(=O)N(C2CCN(C(=O)C3=CC=CC=C3F)C2)C1=O

Additional information on 3-[1-(2-fluorobenzoyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione

Introduction to Compound with CAS No. 2034314-17-3 and Its Applications in Chemical Biology

The compound with the CAS number 2034314-17-3 is a highly intriguing molecule known for its unique structural and chemical properties. Its systematic name, 3-[1-(2-fluorobenzoyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione, provides a detailed insight into its molecular architecture, which comprises a pyrrolidinyl moiety linked to a fluorobenzoyl group through an intermediate oxazolidine ring system. This compound has garnered significant attention in the field of chemical biology due to its potential applications in drug discovery and molecular recognition.

The structural features of this compound make it a versatile scaffold for designing bioactive molecules. The presence of the 2-fluorobenzoyl group introduces a fluorine atom, which is known to enhance metabolic stability and binding affinity in many pharmacological contexts. Additionally, the pyrrolidin-3-yl moiety is a common pharmacophore found in numerous bioactive compounds, contributing to favorable pharmacokinetic properties. The oxazolidine ring system further enhances the compound's potential by providing a rigid framework that can be optimized for specific biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The oxazolidine scaffold, in particular, has been extensively studied for its ability to modulate various biological pathways. Research has shown that oxazolidines can act as scaffolds for inhibiting enzymes involved in inflammatory responses, bacterial infections, and even cancer progression. The compound with CAS No. 2034314-17-3 aligns well with this trend, offering a promising lead for further development.

One of the most compelling aspects of this compound is its potential in the field of drug discovery. The combination of the 2-fluorobenzoyl and pyrrolidin-3-yl groups creates a molecular environment that can interact with biological targets in a highly specific manner. This specificity is crucial for developing drugs that exhibit high efficacy while minimizing side effects. Furthermore, the oxazolidine ring system provides additional opportunities for structural optimization, allowing researchers to fine-tune the compound's properties for specific applications.

The latest research in chemical biology has highlighted the importance of fluorinated compounds in drug development. Fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules, making them more suitable for therapeutic use. The presence of the 2-fluorobenzoyl group in this compound suggests that it may exhibit enhanced bioavailability and prolonged half-life compared to non-fluorinated analogs. This could make it an attractive candidate for further investigation in clinical settings.

Another area where this compound shows promise is in the development of molecular probes for biological studies. The unique structural features of this molecule make it an excellent tool for investigating enzyme mechanisms and protein interactions. By using this compound as a probe, researchers can gain valuable insights into biological processes that may lead to new therapeutic strategies. For instance, its ability to interact with specific enzymes could help identify new targets for drugs aimed at treating various diseases.

The synthesis of this compound also presents an interesting challenge for organic chemists. The multi-step synthesis involves constructing the oxazolidine ring system and incorporating the 1-(2-fluorobenzoyl)pyrrolidin-3-yl moiety, which requires careful planning and optimization. However, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one on a scalable basis. This opens up new possibilities for both academic research and industrial applications.

In conclusion, the compound with CAS No. 2034314-17-3 is a fascinating molecule with significant potential in chemical biology and drug discovery. Its unique structural features, including the 2-fluorobenzoyl, pyrrolidin-3-yl, and oxazolidine moieties, make it an excellent candidate for further investigation. The latest research trends suggest that such compounds could play a crucial role in developing new therapies for various diseases. As synthetic chemistry continues to evolve, it will be exciting to see how this compound and its derivatives contribute to advancements in medicine and biology.